3-Acetylaminomethyl-4-chloropyrrolidine

• Molecular Formula: C7H13ClN2O
• Molecular Weight: 176.64 g/mol
• IUPAC Name: N-[(4-chloropyrrolidin-3-yl)methyl]acetamide
• InChI: InChI=1S/C7H13ClN2O/c1-5(11)10-3-6-2-9-4-7(6)8/h6-7,9H,2-4H2,1H3,(H,10,11)
• InChI Key: USOGGYDQFOUYRH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1CNCC1Cl

Description

3-Acetylaminomethyl-4-chloropyrrolidine is a pyrrolidine derivative featuring a chlorine substituent at the 4-position and an acetylated aminomethyl group at the 3-position. Pyrrolidine-based compounds are widely studied due to their conformational flexibility, which enhances binding affinity in pharmacological targets.

Comparison with Similar Compounds

Structural Analogues

Core Structure and Substituents

• Pyridine Derivatives (): Compounds such as 2-amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine () share chlorine substituents but differ in their aromatic pyridine cores. The acetylaminomethyl group in the target compound contrasts with substituents like nitro (-NO₂) or methoxy (-OCH₃) groups in pyridine derivatives, which alter electronic properties and steric bulk .
• Pyrrolo-Thiazolo-Pyrimidine Hybrids ():
  Complex hybrids (e.g., compound 12 in ) incorporate triazole and thiazolo moieties, introducing additional hydrogen-bonding sites. These structures exhibit higher molecular weights (e.g., ~545 g/mol in ) compared to the simpler pyrrolidine backbone of the target compound, likely reducing membrane permeability .

Key Structural Differences

Feature	3-Acetylaminomethyl-4-chloropyrrolidine	Pyridine Derivatives ()	Pyrrolo-Thiazolo-Pyrimidine ()
Core Structure	Pyrrolidine	Pyridine	Fused polycyclic system
Chlorine Position	4-position	2-/5-position on pyridine	4-chlorophenyl substituent
Functional Groups	Acetylaminomethyl	Nitro, methoxy, cyano	Triazole, carboxamide
Molecular Weight (g/mol)	~170–200 (estimated)	466–545	>500 (estimated)

Physicochemical Properties

Melting Points and Solubility

• Pyridine derivatives () exhibit high melting points (268–287°C), attributed to strong intermolecular interactions (e.g., hydrogen bonding from cyano groups) .
• The target compound’s acetylaminomethyl group may lower its melting point compared to nitro-substituted analogs, enhancing solubility in polar solvents.

Spectroscopic Data

• IR Spectroscopy: The acetyl carbonyl (C=O) stretch (~1650–1700 cm⁻¹) in the target compound would differ from pyridine derivatives’ nitro (~1520 cm⁻¹) or cyano (~2200 cm⁻¹) peaks .
• ¹H NMR : The acetyl methyl group (~2.1 ppm) and pyrrolidine protons (~3.0–3.5 ppm) contrast with pyridine aromatic protons (~7.0–8.5 ppm) in .